N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C19H23N3O3/c1-13-9-14(2)11-16(10-13)22-8-7-21(18(24)19(22)25)12-17(23)20-15-5-3-4-6-15/h7-11,15H,3-6,12H2,1-2H3,(H,20,23)
• InChI Key: NIBMCKXMNNBFIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3CCCC3)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23N3O3 and its molecular weight is 341.411. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research has delved into the synthesis of complex molecules, including the exploration of cyclisation techniques and the reactivity of various functional groups in the context of creating new chemical entities. For instance, studies have outlined methods for synthesizing heterocyclic compounds through intramolecular nucleophilic aromatic substitution and 1,3-dipolar cycloaddition reactions. These processes are crucial for creating compounds with potential applications in pharmaceuticals and materials science (Kametani, Ohsawa, & Ihara, 1981).

Structural Studies and Properties

Significant effort has been put into understanding the structural aspects and properties of compounds similar to N-cyclopentyl-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide. Research has included the study of crystal structures, revealing insights into how different functional groups and molecular arrangements influence the physical and chemical properties of these compounds. Such studies are foundational for the development of new materials with specific characteristics (Karmakar, Sarma, & Baruah, 2007).

Applications in Medicinal Chemistry

In the realm of medicinal chemistry, derivatives of this compound have been explored for their potential biological activities. This includes investigations into their use as antimicrobial agents, with various synthesized compounds showing promising activity against different microorganisms. These findings underscore the potential of these compounds in developing new therapeutic agents (Albratty, El-Sharkawy, & Alam, 2017).

Potential in Material Science

Research has also touched upon the potential applications of these compounds in material science, particularly in the development of new pesticides and the study of their properties. This includes investigations into N-derivatives of similar compounds for use as potential pesticides, highlighting the versatility and applicability of these molecules beyond medicinal chemistry (Olszewska, Tarasiuk, & Pikus, 2011).